1-(4-chlorobutyl)-2-methyl-1H-benzimidazole
Cat. No. B8354377
M. Wt: 222.71 g/mol
InChI Key: NYSINYGNFMXXRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09415047B2
Procedure details
2-methyl-1H-benzimidazole (13.2 g, 0.10 mol) was dissolved into 200 ml of 20% wt. sodium hydroxide, 4-chlorobromobutane (34.3 g, 0.20 mol) and tetrabutyl ammonium bromide (1.0 g) were added, and mixed for 5 min. The mixture was heated to 60° C., stirred to react for 2 hours. Then the reaction solution was cooled down to ambient temperature, 100 ml of dichloromethane was added for extraction and liquid separation. To the aqueous phase, 100 of dichloromethane was added for extraction. Organic phases were mixed, washed with 100 ml of saturated saline. Liquid was separated, and organic phase was evaporated to dryness to produce oily product. Oily products were separated and purified by chromatography with neutral Al2O3 to produce 13.7 g of 1-(4-chlorobutyl)-2-methyl-1H-benzimidazole, with a yield of 61.5%.
Yield
61.5%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[NH:6][C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[N:3]=1.[OH-].[Na+].[Cl:13][CH2:14][CH2:15][CH2:16][CH2:17]Br>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.ClCCl>[Cl:13][CH2:14][CH2:15][CH2:16][CH2:17][N:3]1[C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=[C:2]1[CH3:1] |f:1.2,4.5|
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Inputs
Step One
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Name
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Quantity
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13.2 g
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Type
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reactant
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Smiles
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CC1=NC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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34.3 g
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Type
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reactant
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Smiles
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ClCCCCBr
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Name
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Quantity
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1 g
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Type
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catalyst
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Smiles
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[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Three
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added
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ADDITION
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Type
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ADDITION
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Details
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mixed for 5 min
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Duration
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5 min
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CUSTOM
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Type
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CUSTOM
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Details
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to react for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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Then the reaction solution was cooled down to ambient temperature
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ADDITION
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Type
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ADDITION
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Details
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Organic phases were mixed
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WASH
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Type
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WASH
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Details
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washed with 100 ml of saturated saline
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CUSTOM
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Type
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CUSTOM
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Details
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Liquid was separated
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CUSTOM
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Type
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CUSTOM
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Details
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organic phase was evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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to produce oily product
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CUSTOM
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Type
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CUSTOM
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Details
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Oily products were separated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by chromatography with neutral Al2O3
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClCCCCN1C(=NC2=C1C=CC=C2)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 13.7 g | |
| YIELD: PERCENTYIELD | 61.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
